Cas no 123494-21-3 (Carbamic acid, [3-(methylamino)-3-oxopropyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, [3-(methylamino)-3-oxopropyl]-, phenylmethyl ester
• CAS No: 123494-21-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1215158
• PubChem ID: 15159959
• Update Time: 2025-04-20

Carbamic acid, [3-(methylamino)-3-oxopropyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(methylamino)-3-oxopropyl]-, phenylmethyl ester
• benzyl N-[3-(methylamino)-3-oxopropyl]carbamate
• DTXSID20569321
• Carbamic acid, [3-(methylamino)-3-oxopropyl]-, phenylmethyl ester (9CI)
• 123494-21-3
• BS-19555
• SCHEMBL6431191
• BENZYL N-[2-(METHYLCARBAMOYL)ETHYL]CARBAMATE
• Benzyl 3-(methylamino)-3-oxopropylcarbamate
• DJLKKWALPCPAGU-UHFFFAOYSA-N
• 1-(Cbz-amino)-3-(methylamino)-3-oxopropane
• Benzyl(3-(methylamino)-3-oxopropyl)carbamate
• Benzyl [3-(methylamino)-3-oxopropyl]carbamate
• Benzyl (3-(methylamino)-3-oxopropyl)carbamate

• Inchi： 1S/C12H16N2O3/c1-13-11(15)7-8-14-12(16)17-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,13,15)(H,14,16)
• InChI Key： DJLKKWALPCPAGU-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų